5H,6H-DIIMIDAZO(1,2-a;2',1'-c)PYRAZINE, 3-NITRO-

• IUPAC Name: 5-nitro-3,6,9,12-tetrazatricyclo[7.3.0.02,6]dodeca-1(12),2,4,10-tetraene
• InChI: InChI=1S/C8H7N5O2/c14-13(15)6-5-10-8-7-9-1-2-11(7)3-4-12(6)8/h1-2,5H,3-4H2
• InChI Key: IVSXYFTUHZSWIJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=CN=C2C3=NC=CN31)[N+](=O)[O-]
• Molecular Formula: C8H7N5O2
• DSSTOX Substance ID: DTXSID40206544
• Molecular Weight: 205.17 g/mol
• CAS RN: 57831-66-0

Description

The compound “5H,6H-DIIMIDAZO(1,2-a;2’,1’-c)PYRAZINE, 3-NITRO-” is a nitrogen-containing heterocyclic compound. It is a derivative of diimidazo[1,2-a:2’,1’-c]quinoxaline. The compound is related to the class of imidazole derivatives, which are widely used due to their versatility and relatively high stability.

Synthesis Analysis

The synthesis of diimidazo[1,2-a:2’,1’-c]pyrazine derivatives has been reported in various studies. One method involves the reaction of 1,2-di(imidazolyl)benzene treated with n-BuLi, which gives diimidazo[1,2-a:2’,1’-c]quinoxaline in the presence of iodine or Pd(PPh3)4. Another study describes the innovative synthesis of 3,8-dibromo-2,9-dinitro-5,6-dihydrodiimidazo[1,2-a:2’,1’-c]pyrazine and 3,9-dibromo-2,10-dinitro-6,7-dihydro-5H-diimidazo[1,2-a:2’,1’-c][1,4]diazepine.

Molecular Structure Analysis

The molecular structure of this compound is formed by the respective amalgamation of piperazine and homopiperazine with the imidazole ring containing nitro. The tricyclic fused molecular structures are formed by the respective amalgamation of piperazine and homopiperazine with the imidazole ring containing nitro. The compound has a molecular weight of 235.203g/mol.

Physical And Chemical Properties Analysis

The compound has excellent high-density physical properties due to the presence of a fused ring structure and Br atom. It also has high decomposition temperatures (T_d > 290 °C), which means that it has excellent thermal stability and can be used as potential heat-resistant explosives.